Cas no 933716-21-3 (9-Methyl-6,9-diazaspiro[4.5]decane)

9-Methyl-6,9-diazaspiro[4.5]decane is a bicyclic amine compound featuring a spirocyclic structure, which imparts unique steric and electronic properties. Its rigid framework enhances selectivity in chemical reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s nitrogen-containing heterocycle allows for versatile functionalization, enabling applications in ligand design and catalysis. Its stability under various conditions ensures reliable performance in complex synthetic pathways. Researchers value this scaffold for its potential in developing bioactive molecules, particularly in CNS-targeting therapeutics, due to its structural resemblance to privileged pharmacophores. The compound is typically supplied with high purity to meet rigorous research and industrial standards.
9-Methyl-6,9-diazaspiro[4.5]decane structure
933716-21-3 structure
Product Name:9-Methyl-6,9-diazaspiro[4.5]decane
CAS No:933716-21-3
MF:C9H18N2
MW:154.252622127533
MDL:MFCD20427296
CID:4673524
PubChem ID:52416411
Update Time:2025-05-24

9-Methyl-6,9-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-6,9-diazaspiro[4.5]decane
    • ZINC56894952
    • EN300-235195
    • 933716-21-3
    • SCHEMBL12926362
    • G87942
    • AKOS014163151
    • F2147-0840
    • 9-Methyl-6,9-diazaspiro[4.5]decane
    • MDL: MFCD20427296
    • Inchi: 1S/C9H18N2/c1-11-7-6-10-9(8-11)4-2-3-5-9/h10H,2-8H2,1H3
    • InChI Key: MTJIOPLJIVEVOW-UHFFFAOYSA-N
    • SMILES: N1CCN(C)CC21CCCC2

Computed Properties

  • Exact Mass: 154.147
  • Monoisotopic Mass: 154.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 15.3

9-Methyl-6,9-diazaspiro[4.5]decane Pricemore >>

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9-Methyl-6,9-diazaspiro[4.5]decane Related Literature

Additional information on 9-Methyl-6,9-diazaspiro[4.5]decane

Comprehensive Overview of 9-Methyl-6,9-diazaspiro[4.5]decane (CAS No. 933716-21-3): Properties, Applications, and Research Insights

9-Methyl-6,9-diazaspiro[4.5]decane (CAS No. 933716-21-3) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile scaffold. The molecule features a diazaspiro core, combining a methyl-substituted diazepane ring with a spiro[4.5]decane framework. This configuration imparts remarkable stability and conformational flexibility, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for spirocyclic compounds like 9-Methyl-6,9-diazaspiro[4.5]decane has surged, driven by their applications in designing CNS-targeting therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential to modulate neurotransmitter receptors, a hot topic in neurodegenerative disease research. The compound’s lipophilic properties and hydrogen-bonding capacity align with current trends in optimizing blood-brain barrier permeability, a key challenge in CNS drug development.

The synthesis of CAS No. 933716-21-3 typically involves multistep organic reactions, including reductive amination and ring-closing strategies. Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and purity, addressing the growing need for sustainable chemistry practices. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring compliance with pharmaceutical-grade standards.

Beyond pharmaceuticals, 9-Methyl-6,9-diazaspiro[4.5]decane has shown promise in catalysis and ligand design. Its nitrogen-rich architecture facilitates coordination with transition metals, making it relevant to green chemistry initiatives. This dual applicability resonates with the industry’s shift toward multifunctional compounds, a trend frequently searched in academic and industrial databases.

Ongoing studies focus on derivatizing the diazaspiro core to enhance bioactivity profiles. For instance, introducing fluorinated groups or chiral auxiliaries could expand its utility in asymmetric synthesis. Such innovations align with the rising interest in precision medicine and personalized therapeutics, topics dominating scientific discourse and search engine queries.

In summary, 9-Methyl-6,9-diazaspiro[4.5]decane (CAS No. 933716-21-3) exemplifies the convergence of structural ingenuity and practical utility. Its relevance to drug discovery, catalysis, and sustainable chemistry ensures its continued prominence in research, addressing both contemporary challenges and future opportunities in molecular science.

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